4-Ethoxy-3,5-dimethylaniline

• CAS No.: 90257-69-5
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 4-ethoxy-3,5-dimethylaniline
• InChI: InChI=1S/C10H15NO/c1-4-12-10-7(2)5-9(11)6-8(10)3/h5-6H,4,11H2,1-3H3
• InChI Key: LTVQGUAFAOWUIM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1C)N)C

Description

4-Ethoxy-3,5-dimethylaniline is a substituted aniline derivative featuring an ethoxy group (-OCH₂CH₃) at the para position and methyl groups (-CH₃) at the meta (3,5) positions of the benzene ring. This compound is structurally related to phenethylamine derivatives like Escaline (4-ethoxy-3,5-dimethoxybenzeneethanamine hydrochloride), a research compound with psychoactive properties . However, unlike Escaline, 4-Ethoxy-3,5-dimethylaniline lacks the ethylamine side chain, making it a simpler aromatic amine. Its molecular formula is C₁₀H₁₅NO, with applications in organic synthesis and pharmaceutical intermediates .

Comparison with Similar Compounds

Structural Analogs by Substituent Type

Alkoxy-Substituted Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Method	References
4-Ethoxy-3,5-dimethylaniline	4-OCH₂CH₃, 3,5-CH₃	C₁₀H₁₅NO	165.23	Intermediate in organic synthesis; research applications.	Ethoxylation of 3,5-dimethylaniline (hypothesized).
4-Methoxy-3,5-dimethylaniline	4-OCH₃, 3,5-CH₃	C₉H₁₃NO	151.21	NMR δ 3.65 (s, OCH₃); used in polymer chemistry.	Methylation of 3,5-dimethylaniline.

Key Differences :

• Ethoxy vs.
• Synthetic Routes : Methoxy derivatives are synthesized via direct methylation, while ethoxy analogs require longer-chain alkoxylation .

Halogen-Substituted Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Method	References
4-Bromo-3,5-dimethylaniline	4-Br, 3,5-CH₃	C₈H₁₀BrN	200.10	NMR δ 6.44 (s, aromatic H); intermediate in drug synthesis.	Bromination using N-bromosuccinimide (NBS).
4-Fluoro-3,5-dimethylaniline HCl	4-F, 3,5-CH₃	C₇H₉ClFN	161.45	Off-white solid; used in pharmaceutical intermediates.	Fluorination followed by HCl treatment.

Key Differences :

• Electron Effects : Bromine (electron-withdrawing) decreases electron density on the aromatic ring, enhancing electrophilic substitution reactivity compared to ethoxy (electron-donating).
• Applications : Halogenated derivatives are preferred in cross-coupling reactions (e.g., Suzuki-Miyaura) for drug development .

Chloro-Substituted Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Method	References
4-Chloro-2,5-dimethylaniline	4-Cl, 2,5-CH₃	C₈H₁₀ClN	155.63	Marketed for agrochemical intermediates; production capacity ~5,000 tons/year (2025).	Chlorination of 2,5-dimethylaniline.

Positional Effects :

Physicochemical and Reactivity Trends

• Solubility : Ethoxy and methoxy groups enhance solubility in organic solvents (e.g., acetonitrile) but reduce water solubility. Halogenated derivatives exhibit lower polarity.
• Reactivity :
  • Alkoxy groups activate the ring for electrophilic substitution (e.g., nitration).
  • Halogens direct incoming electrophiles to specific positions (e.g., bromine meta-directing).
• Thermal Stability : Ethoxy derivatives may exhibit lower thermal stability than methoxy due to longer alkyl chains .